Cas no 313548-34-4 (3-{2-4-(adamantan-1-yl)phenoxyacetamido}benzoic acid)

• Product Name: 3-{2-4-(adamantan-1-yl)phenoxyacetamido}benzoic acid
• CAS No: 313548-34-4
• MF: C₂₅H₂₇NO₄
• MW: 405.48618721962
• CID: 6168497
• PubChem ID: 5124065
• Update Time: 2025-10-18

3-{2-4-(adamantan-1-yl)phenoxyacetamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-4-(adamantan-1-yl)phenoxyacetamido}benzoic acid
• 4-[2-(4-adamantan-1-yl-phenoxy)-acetylamino]-benzoic acid
• LLPHJJUTLVBKGR-UHFFFAOYSA-N
• 3-{2-[4-(adamantan-1-yl)phenoxy]acetamido}benzoic acid
• 3-[2-(4-adamantan-1-yl-phenoxy)-acetylamino]-benzoic acid
• CHEMBL219673
• BDBM50206613
• 313548-34-4
• Oprea1_368670
• SCHEMBL4299458
• AKOS001047705
• EN300-25886776
• Z54340945

• Inchi： 1S/C25H27NO4/c27-23(26-21-3-1-2-19(11-21)24(28)29)15-30-22-6-4-20(5-7-22)25-12-16-8-17(13-25)10-18(9-16)14-25/h1-7,11,16-18H,8-10,12-15H2,(H,26,27)(H,28,29)
• InChI Key： LLPHJJUTLVBKGR-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CC=C(C(=O)O)C=1)=O)C1C=CC(=CC=1)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 405.19400834g/mol
• Monoisotopic Mass: 405.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{2-4-(adamantan-1-yl)phenoxyacetamido}benzoic acid

3-{2-4-(Adamantan-1-yl)phenoxyacetamido}benzoic acid (CAS No. 313548-34-4): A Comprehensive Overview

Introduction to 3-{2-4-(Adamantan-1-yl)phenoxyacetamido}benzoic acid (CAS No. 313548-34-4)

3-{2-4-(Adamantan-1-yl)phenoxyacetamido}benzoic acid, a compound with the CAS registry number 313548-34-4, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and biotechnology. This compound is characterized by its unique structure, which combines an adamantanane moiety with a benzoic acid group, making it a versatile building block for various applications. The molecule's design allows for extensive functionalization, enabling its use in drug development, advanced materials, and biochemical research.

Chemical Structure and Synthesis

The molecular structure of CAS No. 313548-34-4 is defined by its adamantanane core, a diamondoid structure known for its exceptional stability and rigidity. This core is connected to a phenoxy group, which serves as a bridge to the acetamido group and ultimately the benzoic acid moiety. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, acylations, and coupling reactions, ensuring precise control over the final product's structure and purity.

Recent advancements in synthetic methodologies have enabled the efficient production of this compound, leveraging techniques such as catalytic cross-coupling reactions and green chemistry principles. These innovations not only enhance yield but also reduce environmental impact, aligning with current trends in sustainable chemical manufacturing.

Applications in Pharmaceutical Research

The compound's unique properties make it an attractive candidate for drug discovery programs targeting various therapeutic areas. Its rigid structure provides excellent pharmacokinetic profiles, while its functional groups allow for modulation of biological activity through chemical modification. For instance, researchers have explored its potential as a scaffold for developing antitumor agents, where the adamantanane moiety contributes to cellular uptake and bioavailability.

Moreover, studies have demonstrated that derivatives of this compound exhibit promising activity against neurodegenerative diseases, such as Alzheimer's disease, by modulating key enzymes involved in amyloid-beta production. These findings underscore the compound's versatility and its potential to address unmet medical needs.

Role in Materials Science and Nanotechnology

Beyond pharmaceutical applications, CAS No. 313548-34-4 has found utility in materials science, particularly in the development of advanced polymers and nanomaterials. Its rigid structure and functionalizable groups make it an ideal component for designing self-assembling materials, such as block copolymers and dendrimers. These materials exhibit unique mechanical properties and can be tailored for applications in electronics, optics, and biotechnology.

Recent research has also focused on incorporating this compound into nanocomposites for enhanced thermal stability and mechanical strength. Such materials are being explored for use in aerospace applications, where durability under extreme conditions is critical.

Biochemical Applications and Enzyme Interactions

The compound's interaction with biological systems has been extensively studied, particularly its role as an inhibitor or substrate for various enzymes. Its adamantanane core provides resistance to enzymatic degradation, while the benzoic acid group facilitates binding to specific enzyme active sites. This dual functionality makes it a valuable tool in enzyme kinetics studies and drug design.

For example, studies have shown that derivatives of this compound can inhibit key enzymes involved in lipid metabolism, offering potential therapeutic interventions for metabolic disorders such as obesity and diabetes.

Environmental Considerations and Safety Profile

Evaluating the environmental impact of chemicals is crucial for their responsible use. Studies on the environmental fate of CAS No. 313548-34-4 indicate that it undergoes slow degradation under aerobic conditions, with microbial activity playing a significant role in its biodegradation process. Its low toxicity profile makes it suitable for applications where human exposure is anticipated.

Efforts are ongoing to optimize its production processes to minimize waste generation and energy consumption, ensuring alignment with global sustainability goals.

Conclusion

In conclusion

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